Cas no 1805438-72-5 (2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine
• CAS No: 1805438-72-5
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4882878
• Update Time: 2025-05-22

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine

• Inchi： 1S/C8H9F3N2/c1-4-2-5(8(10)11)7(9)6(3-12)13-4/h2,8H,3,12H2,1H3
• InChI Key： IDCBEFLERIJMBT-UHFFFAOYSA-N
• SMILES： FC1C(CN)=NC(C)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine: A Comprehensive Overview

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine, with the CAS number 1805438-72-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, often referred to asAMDFMP for brevity, is characterized by its unique pyridine ring structure, which serves as a foundation for its diverse functional groups. The presence of an aminomethyl group at position 2, a difluoromethyl group at position 4, a fluoro group at position 3, and a methyl group at position 6 imparts distinctive chemical properties that make it highly valuable in various applications.

The synthesis ofAMDFMP involves a series of carefully designed reactions that ensure the precise placement of these functional groups on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale production. The stability ofAMDFMP under various conditions has been extensively studied, revealing its resistance to thermal degradation and chemical corrosion, which further enhances its applicability in demanding environments.

In terms of chemical properties,AMDFMP exhibits strong electron-donating and electron-withdrawing characteristics due to the presence of amino and fluoro groups. These properties make it an excellent candidate for use in electronic materials, such as semiconductors and conductive polymers. Recent studies have demonstrated that incorporatingAMDFMP into polymer blends can significantly improve their electrical conductivity without compromising mechanical strength. This dual functionality opens up new avenues for its use in advanced materials science applications.

The biological activity ofAMDFMP has also been a focal point of recent research. Preclinical studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been highlighted in several publications. Researchers are currently exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In the agricultural sector,AMDFMP has found applications as a plant growth regulator. Studies conducted under controlled conditions have revealed that this compound can enhance crop yield by promoting root development and improving nutrient uptake. Its eco-friendly nature and low toxicity profile make it an ideal alternative to traditional chemical fertilizers, aligning with the growing demand for sustainable agricultural practices.

The environmental impact ofAMDFMP has also been rigorously evaluated. Research indicates that it degrades efficiently under natural conditions, minimizing its ecological footprint. This characteristic is particularly important for industries seeking to adopt greener manufacturing processes while maintaining high performance standards.

In conclusion,2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-methylpyridine (AMDFMP), with CAS number 1805438-72-5, is a multifaceted compound with immense potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions in chemistry, pharmacology, materials science, and agriculture. As research continues to uncover new dimensions of its utility,AMDFMP is poised to make significant contributions to both scientific progress and industrial growth.